Cas no 136689-94-6 (3-(2H-Tetrazol-5-yl)benzaldehyde)

3-(2H-Tetrazol-5-yl)benzaldehyde is a versatile heterocyclic compound featuring both a tetrazole ring and a benzaldehyde functional group. Its unique structure makes it valuable in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry. The tetrazole moiety offers stability and hydrogen-bonding capabilities, while the aldehyde group enables further derivatization through condensation or nucleophilic addition reactions. This compound is particularly useful in the development of bioactive molecules and metal-organic frameworks (MOFs). Its high purity and well-defined reactivity profile ensure consistent performance in research and industrial applications. Proper handling is advised due to its sensitivity to light and moisture.
3-(2H-Tetrazol-5-yl)benzaldehyde structure
136689-94-6 structure
Product Name:3-(2H-Tetrazol-5-yl)benzaldehyde
CAS No:136689-94-6
MF:C8H6N4O
MW:174.159440517426
MDL:MFCD18064602
CID:901308
PubChem ID:10535227
Update Time:2025-06-07

3-(2H-Tetrazol-5-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(2H-Tetrazol-5-yl)benzaldehyde
    • 3-(1H- TETRAZOL-5-YL)BENZALDEHYDE
    • 3-(1H-TETRAZOL-5-YL)BENZALDEHYDE
    • 3-(1H-1,2,3,4-tetrazol-5-yl)benzaldehyde
    • benzaldehyde, 3-(2H-tetrazol-5-yl)-
    • Benzaldehyde, 3-(1H-tetrazol-5-yl)-
    • 3-(tetrazol-5-yl)-benzaldehyde
    • GWZICMAGCVWLAY-UHFFFAOYSA-N
    • BDBM50205573
    • 3-(1H-Tetrazol-5-yl)-benzaldehyde
    • TRA0060876
    • FCH1411164
    • SCHEMBL13733284
    • 136689-94-6
    • ALBB-014845
    • Z1198180716
    • EN300-1725441
    • AKOS005174633
    • AKOS006230338
    • AS-31217
    • MFCD18064602
    • SY012441
    • CHEMBL3938481
    • SCHEMBL5318854
    • 3-(2H-1,2,3,4-tetrazol-5-yl)benzaldehyde
    • MDL： MFCD18064602
    • Inchi： 1S/C8H6N4O/c13-5-6-2-1-3-7(4-6)8-9-11-12-10-8/h1-5H,(H,9,10,11,12)
    • InChI Key： GWZICMAGCVWLAY-UHFFFAOYSA-N
    • SMILES： O=CC1=CC=CC(C2N=NNN=2)=C1

Computed Properties

  • Exact Mass: 174.05400
  • Monoisotopic Mass: 174.05416083g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.5
  • XLogP3: 0.6

Experimental Properties

  • PSA: 71.53000
  • LogP: 0.67920

3-(2H-Tetrazol-5-yl)benzaldehyde Security Information

  • HazardClass：IRRITANT

3-(2H-Tetrazol-5-yl)benzaldehyde Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(2H-Tetrazol-5-yl)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019143268-1g
3-(2H-Tetrazol-5-yl)benzaldehyde
 136689-94-6 95%
1g
 262.87 USD 2021-06-16
Alichem
A019143268-5g
3-(2H-Tetrazol-5-yl)benzaldehyde
 136689-94-6 95%
5g
 861.78 USD 2021-06-16
TRC
H954458-50mg
3-(2H-Tetrazol-5-yl)benzaldehyde
 136689-94-6
50mg
 $ 50.00 2022-06-04
TRC
H954458-100mg
3-(2H-Tetrazol-5-yl)benzaldehyde
 136689-94-6
100mg
 $ 70.00 2022-06-04
TRC
H954458-500mg
3-(2H-Tetrazol-5-yl)benzaldehyde
 136689-94-6
500mg
 $ 230.00 2022-06-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H56310-250mg
3-(2H-Tetrazol-5-yl)benzaldehyde
 136689-94-6 95%
250mg
 ¥679.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H56310-1g
3-(2H-Tetrazol-5-yl)benzaldehyde
 136689-94-6 95%
1g
 ¥2039.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H56310-5g
3-(2H-Tetrazol-5-yl)benzaldehyde
 136689-94-6 95%
5g
 ¥5459.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H56310-10g
3-(2H-Tetrazol-5-yl)benzaldehyde
 136689-94-6 95%
10g
 ¥9759.0 2023-09-07
abcr
AB409014-250 mg
3-(2H-Tetrazol-5-yl)benzaldehyde, 95%; .
 136689-94-6 95%
250 mg
 €145.90 2023-07-19

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